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Compound of Interest

Compound Name: Desmethyl-VS-5584

Cat. No.: B607069 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount. This document provides a comprehensive,

step-by-step guide to the proper disposal of Desmethyl-VS-5584, a potent PI3K/mTOR

inhibitor. Adherence to these procedures is critical to ensure laboratory safety, environmental

protection, and regulatory compliance.

I. Understanding the Compound: Safety and Hazard
Profile
While a specific Safety Data Sheet (SDS) for Desmethyl-VS-5584 is not publicly available, its

classification as a PI3K/mTOR inhibitor suggests that it should be handled as a potentially

hazardous substance. Compounds in this class can be harmful if swallowed and are often very

toxic to aquatic life with long-lasting effects.[1] Therefore, all waste containing Desmethyl-VS-
5584 must be treated as hazardous chemical waste.

Key Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,

gloves, and a lab coat, when handling Desmethyl-VS-5584.

Avoid inhalation of dust or aerosols. Handle the compound in a well-ventilated area or a

fume hood.

Prevent contact with skin and eyes. In case of contact, rinse thoroughly with water.
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Do not eat, drink, or smoke in areas where the compound is handled.

II. Quantitative Data Summary
Due to the limited public data for Desmethyl-VS-5584, the following table includes information

for the closely related parent compound, VS-5584, for reference.

Property Value (VS-5584) Data Source

Molecular Formula C₁₇H₂₂N₈O PubChem

Molecular Weight 354.4 g/mol PubChem

Note: This data is for the parent compound VS-5584 and should be used for reference

purposes only.

III. Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of Desmethyl-VS-
5584 waste, including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Desmethyl-VS-5584 powder in its original container or a clearly

labeled, sealed, and compatible waste container.

Contaminated items such as pipette tips, weigh boats, and gloves should be collected in a

designated, puncture-resistant container lined with a chemically resistant bag.

Liquid Waste:

Collect solutions containing Desmethyl-VS-5584 in a dedicated, leak-proof, and shatter-

resistant waste container.

Ensure the container is compatible with the solvents used. For example, use glass

containers for most organic solvents, but avoid metal containers for acidic solutions.[2]
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Never mix incompatible waste streams. For instance, keep halogenated and non-

halogenated solvent wastes separate.[3]

Empty Containers:

Empty containers that held Desmethyl-VS-5584 should be triple-rinsed with a suitable

solvent.[4] The rinsate must be collected as hazardous liquid waste. After rinsing, the

container can be disposed of as regular lab glass or plastic, with the label defaced.[4]

2. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "Desmethyl-VS-5584."

Indicate the major components and their approximate percentages, including solvents.

Keep waste containers securely closed at all times, except when adding waste.[3][4]

Store the waste in a designated satellite accumulation area that is at or near the point of

generation.[5]

Ensure secondary containment is in place to prevent spills from reaching drains.[3]

3. Arranging for Disposal:

Dispose of hazardous waste through your institution's Environmental Health and Safety

(EHS) office or a certified hazardous waste disposal contractor.

Do not dispose of Desmethyl-VS-5584 down the sink or in regular trash.[3]

Evaporation of chemical waste in a fume hood is not a permissible disposal method.[3][4]

IV. Experimental Workflow and Logical
Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of Desmethyl-VS-5584.
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Caption: Waste Segregation and Disposal Workflow.
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Caption: PI3K/mTOR Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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